Cas no 7101-63-5 (7,8,9,10-Tetrahydro-6H-cycloheptabquinoline-11-carboxylic Acid)

7,8,9,10-Tetrahydro-6H-cycloheptabquinoline-11-carboxylic Acid structure
7101-63-5 structure
Product Name:7,8,9,10-Tetrahydro-6H-cycloheptabquinoline-11-carboxylic Acid
CAS No:7101-63-5
MF:C15H15NO2
MW:241.285104036331
MDL:MFCD00502031
CID:975975
PubChem ID:617724
Update Time:2025-04-19

7,8,9,10-Tetrahydro-6H-cycloheptabquinoline-11-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 7,8,9,10-TETRAHYDRO-6H-CYCLOHEPTA[B]QUINOLINE-11-CARBOXYLIC ACID
    • 7,8,9,10-Tetrahydro-6H-cyclohepta[b]-quinoline-11-carboxylic acid
    • 2,3-Cyclohepteno-chinolin-carbonsaeure-(4)
    • 2,3-Pentamethylenchinolin-4-carbonsaeure
    • 2,3-Pentamethylen-chinolin-4-carbonsaeure
    • 2,3-Pentamethylen-cinchoninsaeure
    • 6,7,8,9,10-pentahydrocyclohepta[2,1-b]quinoline-11-carboxylic acid
    • 7,8,9,10-Tetrahydro-6H-cyclohepta[b]chinolin-11-carbonsaeure
    • AC1LDFR7
    • AG-G-77845
    • CBMicro_030278
    • CDS1_004614
    • Oprea1_503503
    • Oprea1_536451
    • SR-01000511206
    • EN300-00918
    • Cambridge id 6053073
    • DivK1c_005654
    • BIM-0030379.P001
    • 2,3-pentamethylenequinoline-4-carboxylic acid
    • MLS000554622
    • 6H,7H,8H,9H,10H-cyclohepta[b]quinoline-11-carboxylic acid
    • SMR000171725
    • GNZNZCXRLQTPNF-UHFFFAOYSA-N
    • DTXSID60347084
    • VS-03701
    • 6H-Cyclohepta[b]quinoline-11-carboxylic acid, 7,8,9,10-tetrahydro-
    • CS-0218423
    • Z56828349
    • AB00102239-01
    • AKOS000114812
    • CHEMBL1733535
    • HMS2526B21
    • 7101-63-5
    • 7,8,9,10-Tetrahydro-6H-cyclohepta[b]quinoline-11-carboxylic acid #
    • MFCD00502031
    • CCG-25843
    • SR-01000511206-1
    • STK422124
    • G37540
    • BBL013203
    • 7,8,9,10-TETRAHYDRO-6H-CYCLOHEPTA[B]QUINOLINE-11-CARBOXYLICACID
    • DB-369415
    • 7,8,9,10-Tetrahydro-6H-cycloheptabquinoline-11-carboxylic Acid
    • MDL: MFCD00502031
    • Inchi: 1S/C15H15NO2/c17-15(18)14-10-6-2-1-3-8-12(10)16-13-9-5-4-7-11(13)14/h4-5,7,9H,1-3,6,8H2,(H,17,18)
    • InChI Key: GNZNZCXRLQTPNF-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=CC=CC=2N=C2CCCCCC2=1)=O

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 100-105 °C
  • Boiling Point: 432.2±45.0 °C at 760 mmHg
  • Flash Point: 215.2±28.7 °C
  • PSA: 50.19
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

7,8,9,10-Tetrahydro-6H-cycloheptabquinoline-11-carboxylic Acid Security Information

7,8,9,10-Tetrahydro-6H-cycloheptabquinoline-11-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
055476-1g
7,8,9,10-Tetrahydro-6H-cyclohepta[b]quinoline-11-carboxylic acid
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£307.00 2022-03-01
Fluorochem
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Fluorochem
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£1633.00 2022-03-01
abcr
AB377841-500 mg
7,8,9,10-Tetrahydro-6H-cyclohepta[b]quinoline-11-carboxylic acid
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500MG
€254.60 2023-01-22
abcr
AB377841-1 g
7,8,9,10-Tetrahydro-6H-cyclohepta[b]quinoline-11-carboxylic acid
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1g
€322.50 2023-06-20
abcr
AB377841-5 g
7,8,9,10-Tetrahydro-6H-cyclohepta[b]quinoline-11-carboxylic acid
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€907.00 2023-06-20
TRC
T865273-10mg
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$ 50.00 2022-06-02
TRC
T865273-50mg
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$ 135.00 2022-06-02
TRC
T865273-100mg
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